Cas no 107600-24-8 (N,N,4-trimethyl-3-nitrobenzamide)

• Product Name: N,N,4-trimethyl-3-nitrobenzamide
• CAS No: 107600-24-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.21
• CID: 5080152
• Update Time: 2026-03-01

N,N,4-trimethyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N,N,4-trimethyl-3-nitrobenzamide

• Inchi： 1S/C10H12N2O3/c1-7-4-5-8(10(13)11(2)3)6-9(7)12(14)15/h4-6H,1-3H3
• InChI Key： HIWIUNGMXSNCHC-UHFFFAOYSA-N
• SMILES： C1(=C(C=C(C=C1)C(N(C)C)=O)[N+]([O-])=O)C

Additional information on N,N,4-trimethyl-3-nitrobenzamide

Professional Introduction to N,N,4-trimethyl-3-nitrobenzamide (CAS No. 107600-24-8)

N,N,4-trimethyl-3-nitrobenzamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 107600-24-8, belongs to a class of derivatives that exhibit promising biological activities. The molecular structure of this compound incorporates a nitro group and multiple methyl substituents, which contribute to its unique chemical properties and potential applications in medicinal chemistry.

The< strong>N,N,4-trimethyl-3-nitrobenzamide molecule is characterized by a benzamide core, which is a common scaffold in many pharmacologically active agents. The presence of the nitro group at the 3-position of the benzene ring enhances its reactivity and interaction with biological targets. This feature makes it a valuable candidate for further investigation in drug discovery programs. The trimethyl substitution pattern on the nitrogen atoms further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N,N,4-trimethyl-3-nitrobenzamide with various biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis and autoimmune diseases. The nitro group, in particular, has been shown to play a crucial role in mediating these interactions through redox-sensitive mechanisms.

In vitro studies have demonstrated that N,N,4-trimethyl-3-nitrobenzamide exhibits inhibitory activity against several key enzymes implicated in disease progression. For instance, preliminary data indicate that it may interfere with the activity of cyclooxygenase-2 (COX-2), a well-known target for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound has shown promise in inhibiting lipoxygenase enzymes, which are involved in the production of pro-inflammatory mediators.

The synthesis of N,N,4-trimethyl-3-nitrobenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the scalability of production but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

One of the most compelling aspects of N,N,4-trimethyl-3-nitrobenzamide is its potential for structural modification to develop novel analogs with enhanced pharmacological properties. By systematically altering substituents on the benzene ring or modifying the amide functionality, researchers can fine-tune the biological activity and selectivity of the compound. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Current research efforts are focused on evaluating the pharmacokinetic profile of N,N,4-trimethyl-3-nitrobenzamide to determine its suitability for clinical development. Studies are underway to assess its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. These investigations are crucial for understanding how the compound behaves within biological systems and identifying any potential liabilities that need to be addressed before moving into human trials.

The< strong>CAS number 107600-24-8 serves as a unique identifier for this compound and facilitates accurate documentation and communication within the scientific community. This standardized classification ensures that researchers worldwide can refer to N,N,4-trimethyl-3-nitrobenzamide with precision, minimizing confusion and enhancing collaboration across different laboratories.

The growing interest in nitroaromatic compounds like N,N,4-trimethyl-3-nitrobenzamide stems from their diverse biological activities and synthetic versatility. The nitro group is particularly noteworthy for its ability to participate in redox reactions, which can be exploited to develop prodrugs or targeted therapies that respond to specific physiological conditions. This redox sensitivity opens up new avenues for drug design and delivery systems tailored to individual patient needs.

In conclusion, N,N,4-trimethyl-3-nitrobenzamide represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure, combined with recent advancements in drug discovery technologies, positions it as a valuable asset for developing novel therapeutic agents. As more research unfolds, it is expected that this compound will continue to attract attention from academic institutions and pharmaceutical companies alike.